Cas no 540529-44-0 ((2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide
• CAS No: 540529-44-0
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 5474352
• Update Time: 2025-06-08

(2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide
• 2-Propenamide, N-(3-cyano-4,5-dimethyl-2-thienyl)-3-phenyl-
• (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide

• Inchi： 1S/C16H14N2OS/c1-11-12(2)20-16(14(11)10-17)18-15(19)9-8-13-6-4-3-5-7-13/h3-9H,1-2H3,(H,18,19)
• InChI Key： ZSORVLLHUYUMGL-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1C#N)(=O)C=CC1=CC=CC=C1

Additional information on (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide

Introduction to (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide (CAS No. 540529-44-0)

(2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 540529-44-0, belongs to a class of molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including a cyano group, methyl thiophene ring, and phenylpropenamide moiety, which collectively contribute to its unique chemical and biological properties.

The< strong> thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous biologically active natural products and pharmaceutical agents. In particular, the< strong> 4,5-dimethylthiophen-2-yl substituent enhances the compound's stability and reactivity, making it a valuable scaffold for further chemical modifications. The< strong> cyano group at the 3-position of the thiophene ring introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the< strong> phenylprop-2-enamide moiety contributes to the compound's overall hydrophobicity and potential for binding to specific protein receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. Studies have suggested that< strong> (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide exhibits potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. The< strong> dimethylthiophene core has been shown to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Furthermore, the< strong> phenylpropenamide segment may interact with specific amino acid residues in these enzymes, leading to altered enzymatic activity and reduced inflammation.

In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). The< strong> cyano group has been identified as a critical moiety for these interactions, likely due to its ability to form hydrogen bonds with polar residues in the enzyme active site. Additionally, the< strong> 4,5-dimethylthiophen-2-yl substituent appears to stabilize the compound's binding affinity by occupying hydrophobic pockets within the enzyme pocket.

Preliminary in vivo studies have also shown encouraging results regarding the pharmacological activity of< strong> (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide . Animal models of inflammation have demonstrated that this compound reduces acute inflammatory responses without causing significant side effects. The< strong> phenylpropenamide moiety appears to contribute to its favorable pharmacokinetic profile by enhancing absorption and distribution within tissues. Moreover, the< strong> dimethylthiophene

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in constructing the complex molecular framework of this compound.

Future research directions include exploring derivatives of< strong> (2E)-N-(3-cyano-4,5-dimethylthiophen-2-yl)-3-phenylprop-2-enamide to optimize its pharmacological properties further. By modifying functional groups such as the< strong >cyano groupor introducing additional substituents on the thiophene ring, researchers aim to enhance its binding affinity and reduce potential toxicity. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its therapeutic potential.

The development of novel pharmaceutical agents relies heavily on innovative chemical synthesis and biological evaluation techniques. Compounds like< strong > (2E)-N-(3-cyano-4,5-dimethylthiophen-2-y1)-3-ph enylprop - 2 - en amide represent a promising example of how structural diversity can lead to new therapeutic opportunities. As research continues to uncover new applications for this class of molecules, their potential in treating various diseases will likely expand significantly.